Cas no 85345-62-6 (Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-2-carboxaldehyde,3-[(acetyloxy)methyl]hexahydro-4-hydroxy-3-methyl-8'-methylene-1',9'-dioxo-,(1R,2S,3R,4S,4'aS,7'R,9'aS)- (9CI))

Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-2-carboxaldehyde,3-[(acetyloxy)methyl]hexahydro-4-hydroxy-3-methyl-8'-methylene-1',9'-dioxo-,(1R,2S,3R,4S,4'aS,7'R,9'aS)- (9CI) structure
85345-62-6 structure
Product Name:Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-2-carboxaldehyde,3-[(acetyloxy)methyl]hexahydro-4-hydroxy-3-methyl-8'-methylene-1',9'-dioxo-,(1R,2S,3R,4S,4'aS,7'R,9'aS)- (9CI)
CAS No:85345-62-6
MF:C22H28O7
MW:404.453527450562
CID:723931
PubChem ID:90476773
Update Time:2025-04-19

Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-2-carboxaldehyde,3-[(acetyloxy)methyl]hexahydro-4-hydroxy-3-methyl-8'-methylene-1',9'-dioxo-,(1R,2S,3R,4S,4'aS,7'R,9'aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-2-carboxaldehyde,3-[(acetyloxy)methyl]hexahydro-4-hydroxy-3-methyl-8'-methylene-1',9'-dioxo-,(1R,2S,3R,4S,4'aS,7'R,9'aS)- (9CI)
    • Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-2-carboxaldehyde,3-[(acetyloxy)methyl]hexahydro-4-hydroxy-3-m
    • trichorabdal C
    • 85345-62-6
    • (2-Formyl-4-hydroxy-3-methyl-8'-methylidene-1',9'-dioxohexahydro-1'H,3'H-spiro[cyclohexane-1,4'-[2]oxa[7,9a]methanocyclohepta[c]pyran]-3-yl)methyl acetate
    • DTXSID901005816
    • (2'-Formyl-6'-hydroxy-1'-methyl-10-methylidene-2,11-dioxospiro[3-oxatricyclo[7.2.1.01,6]dodecane-5,3'-cyclohexane]-1'-yl)methyl acetate
    • BRN 5778780
    • Spiro(cyclohexane-1,4'(3'H)-(1H-7,9a)methanocyclohepta(c)pyran)-2-carboxaldehyde, 3-((acetyloxy)methyl)hexahydro-4-hydroxy-3-methyl-8'-methylene-1',9'-dioxo-, (4R-(4'-alpha(2S*,3R*,4S*),4'a-alpha,7'-beta,9'a-beta))-
    • Inchi: 1S/C22H28O7/c1-12-14-4-5-15-21(11-29-19(27)22(15,8-14)18(12)26)7-6-17(25)20(3,16(21)9-23)10-28-13(2)24/h9,14-17,25H,1,4-8,10-11H2,2-3H3
    • InChI Key: YEWUHIZLARNQKT-UHFFFAOYSA-N
    • SMILES: O1C(C23C(C(=C)C(CCC2C2(C1)CCC(C(C)(COC(C)=O)C2C=O)O)C3)=O)=O

Computed Properties

  • Exact Mass: 404.18350323g/mol
  • Monoisotopic Mass: 404.18350323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 803
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 107Ų
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